2-Methyl-5-phenylthiophene-3-carbaldehyde

• Molecular Formula: C12H10OS
• Molecular Weight: 202.27 g/mol
• IUPAC Name: 2-methyl-5-phenylthiophene-3-carbaldehyde
• InChI: InChI=1S/C12H10OS/c1-9-11(8-13)7-12(14-9)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key: VAYIKGNORTWPLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(S1)C2=CC=CC=C2)C=O

Description

2-Methyl-5-phenylthiophene-3-carbaldehyde is a useful research compound. Its molecular formula is C12H10OS and its molecular weight is 202.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2-(5-bromo-2-methylthiophen-3-yl)-1,3-dioxolane (3.50 g) synthesized above, phenylboronic acid (2.56 g), sodium carbonate (2.96 g), water (10 mL) and N,N-dimethylformamide (50 mL) was added [1,1′-bis(diphenylphosphino)ferrocene]dichloropalladium(II).dichloromethane adduct (1.14 g). The reaction mixture was deaerated, and the mixture was stirred at 80° C. for 3 hr under an argon atmosphere. Saturated aqueous ammonium chloride solution was added to quench the reaction, and the mixture was extracted with ethyl acetate. The extract was washed with saturated sodium hydrogen carbonate and saturated brine, dried over magnesium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (20% ethyl acetate/hexane) to give a yellow oil. To a solution of the obtained oil in tetrahydrofuran (20 mL) was added 1N hydrochloric acid (10 mL), and the mixture was stirred at room temperature for 1 hr. Tetrahydrofuran was evaporated using evaporator, and the mixture was extracted with ethyl acetate. The extract was washed with saturated brine, dried over magnesium sulfate and concentrated under reduced pressure to give the title compound (1.72 g, 61%) as a pale-yellow solid.